Cas no 2228627-81-2 (1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine)

• Product Name: 1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine
• CAS No: 2228627-81-2
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 6000758
• PubChem ID: 165677854
• Update Time: 2025-05-19

1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine
• 2228627-81-2
• EN300-1776811

• Inchi： 1S/C10H17N3O/c1-10(3-5-14-6-4-10)9-8(11)7-12-13(9)2/h7H,3-6,11H2,1-2H3
• InChI Key： WJHVEMSGXIXPCW-UHFFFAOYSA-N
• SMILES： O1CCC(C)(C2=C(C=NN2C)N)CC1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.1Ų

Additional information on 1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine

1-Methyl-5-(4-Methyloxan-4-Yl)-1H-Pyrazol-4-Amine: A Comprehensive Overview

1-Methyl-5-(4-Methyloxan-4-Yl)-1H-Pyrazol-4-Amine (CAS No. 2228627-81-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug discovery and material science. The compound's name itself provides a glimpse into its structural composition: the pyrazole ring, a methyl group at position 1, and a substituted oxane group at position 5. These features make it a versatile building block for further chemical modifications and functionalization.

The synthesis of 1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and cyclizations. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its preparation. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale production and research purposes.

One of the most notable aspects of this compound is its pharmacological profile. Studies have shown that 1-methyl-5-(4-methyloxan-4-yl)-1H-pyrazol-4-amine exhibits promising activity in vitro against various enzymes and receptors associated with inflammatory diseases and neurodegenerative conditions. Its ability to modulate these targets suggests potential applications in the development of novel therapeutic agents. Moreover, recent research has highlighted its role as a lead compound in medicinal chemistry programs aimed at discovering new treatments for chronic inflammatory disorders.

In addition to its pharmacological applications, CAS No. 2228627-81-2 has also found utility in materials science. The compound's structural flexibility allows it to serve as a precursor for advanced materials such as polymers and coordination complexes. For example, its incorporation into polymer frameworks has been shown to enhance mechanical properties and thermal stability, making it a valuable component in the design of high-performance materials.

From an analytical standpoint, the characterization of 1-methyl-5-(4-methyloxan-4-Yl)-1H-Pyrazol-4-Amine has been extensively studied using modern spectroscopic techniques such as NMR, IR, and mass spectrometry. These analyses have provided detailed insights into its molecular structure, confirming the presence of key functional groups and verifying its purity. Furthermore, computational modeling studies have been conducted to predict its physicochemical properties and behavior under various conditions.

Looking ahead, the continued exploration of CAS No. 2228627-81-2 is expected to yield further breakthroughs in both therapeutic development and materials innovation. Its unique combination of chemical properties positions it as a valuable asset in advancing scientific research across multiple disciplines.